Cas no 25462-99-1 (2-Bromo-6-methylisonicotinonitrile)

• Product Name: 2-Bromo-6-methylisonicotinonitrile
• CAS No: 25462-99-1
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• CID: 5684778
• PubChem ID: 84667346
• Update Time: 2026-03-11

2-Bromo-6-methylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 25462-99-1
• 2-Bromo-6-methylisonicotinonitrile
• 2-Bromo-6-methyl-4-pyridinecarbonitrile
• DTXSID801279991
• 2-bromo-6-methylpyridine-4-carbonitrile
• CS-0377034
• SCHEMBL4930877
• 4-Pyridinecarbonitrile, 2-bromo-6-methyl-
• DB-164192
• G74825

• Inchi： 1S/C7H5BrN2/c1-5-2-6(4-9)3-7(8)10-5/h2-3H,1H3
• InChI Key： RYLREKDAVDSALX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(C)=N1

Computed Properties

• Exact Mass: 195.96361g/mol
• Monoisotopic Mass: 195.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 259.1±35.0 °C(Predicted)
• pka: -1.86±0.10(Predicted)

Additional information on 2-Bromo-6-methylisonicotinonitrile

Introduction to 2-Bromo-6-Methylisonicotinonitrile (CAS No. 25462-99-1)

2-Bromo-6-methylisonicotinonitrile, also known by its CAS number 25462-99-1, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound belongs to the class of isonicotinonitriles, which are derivatives of isonicotinic acid, and it incorporates a bromine atom at the 2-position and a methyl group at the 6-position of the isonicotinonitrile framework. The unique combination of functional groups in this molecule makes it a valuable building block in various chemical reactions and drug discovery processes.

The structure of 2-bromo-6-methylisonicotinonitrile consists of a pyridine ring with a nitrile group at position 3, a bromine atom at position 2, and a methyl group at position 6. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its reactivity and applications. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the development of potential anti-cancer agents and enzyme inhibitors.

One of the most notable advancements involving cas no 25462-99-1 is its use as an intermediate in the construction of heterocyclic compounds. Researchers have employed this compound in Suzuki-Miyaura coupling reactions, where the bromine atom serves as a leaving group, enabling the formation of biaryl structures with high efficiency. These biaryl compounds have been shown to exhibit promising pharmacological activities, including anti-inflammatory and anti-proliferative effects.

In addition to its role in organic synthesis, 2-bromo-6-methylisonicotinonitrile has been explored for its potential in medicinal chemistry. For instance, studies have demonstrated that derivatives of this compound can modulate key enzymes involved in cellular signaling pathways, such as kinases and proteases. This modulation could lead to novel therapeutic strategies for treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of cas no 25462-99-1 typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the bromination of isonicotinonitriles followed by alkylation or acylation steps to introduce the methyl group at position 6. The optimization of these steps has been a focus of recent research efforts, with particular emphasis on developing environmentally friendly and cost-effective methodologies.

The physical properties of 2-bromo-6-methylisonicotinonitrile, such as its melting point, solubility, and stability under different conditions, are critical factors that influence its applications. Studies have shown that this compound exhibits good thermal stability and moderate solubility in organic solvents, making it suitable for use in various chemical transformations. Furthermore, its ability to participate in nucleophilic substitution reactions has been exploited in the design of novel synthetic routes for complex molecules.

In conclusion, cas no 25462-99-1, or 2-bromo-6-methylisonicotinonitrile, stands out as an important compound in modern chemistry due to its versatility and reactivity. Its applications span across organic synthesis, medicinal chemistry, and materials science, with ongoing research continuing to uncover new potential uses. As advancements in synthetic methods and understanding of its properties progress, this compound is likely to play an even more significant role in driving innovation across these fields.